Cas no 18305-60-7 (Di-tert-butyl maleate)

• Product Name: Di-tert-butyl maleate
• CAS No: 18305-60-7
• Molecular Formula: C₁₂H₂₀O₄
• Molecular Weight: 228.2848
• MDL: MFCD23381095
• CID: 850602
• PubChem ID: 5365124

Di-tert-butyl maleate Properties

Names and Identifiers

• Di-tert-butyl Maleate
• 2-Butenedioic acid (2Z)-, bis(1,1-dimethylethyl) ester
• Bis(2-methyl-2-propanyl) (2Z)-2-butenedioate
• Maleic acid, di-t-butyl ester
• ditert-butyl (Z)-but-2-enedioate
• AK119579
• NSC134487
• di-(2-methyl-2-propyl) maleate
• MSVGHYYKWDQHFV-FPLPWBNLSA-N
• Di(tert-butyl) (2Z)-2-butenedioate #
• AB0063559
• ST2419218
• AX8244995
• 1,4-di-tert-butyl (2Z)-but-2-enedioate
• Z4321
• NS00096103
• Di-tert-butylmaleate
• CS-W003918
• DS-2824
• NSC-134487
• (Z)-2-Butenedioic Acid Bis(1,1-dimethylethyl) Ester; Maleic Acid Di-tert-butyl Ester
• MFCD23381095
• AKOS016010621
• DB-319243
• DTXSID50880692
• SCHEMBL375029
• 18305-60-7

• MDL： MFCD23381095
• InChIKey： MSVGHYYKWDQHFV-FPLPWBNLSA-N
• Inchi： 1S/C12H20O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h7-8H,1-6H3/b8-7-
• SMILES： O(C(/C(/[H])=C(/[H])\C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 228.13615911g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 228.13615911g/mol
• Heavy Atom Count: 16
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Boiling Point: 273.2±13.0°C at 760 mmHg